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Compound of Interest

Compound Name: Testosterone isocaproate

Cat. No.: B159274 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential safety and logistical information for

handling Testosterone Isocaproate, a testosterone ester utilized in research. Adherence to

these procedures is critical to mitigate risks and ensure the integrity of experimental work.

I. Hazard Identification and Classification
Testosterone Isocaproate presents several potential hazards that necessitate careful

handling. While some safety data sheets (SDS) classify it as a non-hazardous substance,

others indicate more significant risks. It is prudent to handle this compound with a high degree

of caution.

Potential Hazards:

Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.[1][2][3]

Carcinogenicity: Suspected of causing cancer.[1][2][3][4]

Reproductive Toxicity: May damage fertility or the unborn child.[1][4] It may also cause harm

to breast-fed children.[4]

Organ Toxicity: Causes damage to organs through prolonged or repeated exposure.[4]

Endocrine Disruption: May cause endocrine disruption in humans and the environment.[4]
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Environmental Hazard: Very toxic to aquatic life with long-lasting effects.[4]

II. Personal Protective Equipment (PPE)
The consistent recommendation across multiple safety data sheets is the use of

comprehensive personal protective equipment to prevent exposure.

PPE Category Specification

Eye Protection
Safety goggles with side-shields conforming to

EN 166 (EU) or NIOSH (US).[5][6]

Hand Protection
Protective gloves that comply with EU Directive

89/686/EEC and the EN 374 standard.[4][6]

Body Protection
Impervious clothing.[5] Fire/flame resistant and

impervious clothing is also recommended.[6]

Respiratory Protection

A suitable respirator should be used when dust

or aerosols are generated.[5] For firefighting, a

self-contained breathing apparatus is necessary.

[6][7]

III. Safe Handling and Storage
Proper handling and storage protocols are crucial to minimize the risk of exposure and

maintain the chemical's stability.

Handling:

Avoid all contact with skin, eyes, and clothing.[4][5]

Prevent the formation of dust and aerosols.[5]

Work in a well-ventilated area, preferably with appropriate exhaust ventilation.[5]

Do not eat, drink, or smoke in areas where the compound is handled.[3][4]

Wash hands thoroughly after handling.[3][4]
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Storage:

Keep the container tightly sealed.[5]

Store in a cool, dry, and well-ventilated area.[4][5]

The recommended storage temperature is -20°C.[5][8]

Protect from direct sunlight and sources of ignition.[5]

Store locked up.[3][4]

IV. First Aid Measures
In the event of exposure, immediate and appropriate first aid is critical.

Exposure Route First Aid Procedure

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide artificial respiration or oxygen.

Seek immediate medical attention.[5][7] Avoid

mouth-to-mouth resuscitation.[5]

Skin Contact

Remove contaminated clothing immediately.[6]

Rinse the skin thoroughly with large amounts of

water and soap.[5][6] Seek medical attention.[5]

Eye Contact

Immediately flush the eyes with large amounts

of water for at least 15 minutes, making sure to

lift the upper and lower eyelids.[4][5][6] Remove

contact lenses if present and easy to do. Seek

immediate medical attention.[5]

Ingestion

Wash out the mouth with water if the person is

conscious.[5] Do NOT induce vomiting.[4][5][6]

Never give anything by mouth to an

unconscious person.[5][6] Seek immediate

medical attention.[5][6]
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V. Spill and Disposal Procedures
Proper containment and disposal are essential to prevent environmental contamination and

further exposure.

Spill Response:

Evacuate: Evacuate non-essential personnel from the spill area.[5]

Ventilate: Ensure adequate ventilation.[5]

Contain: Prevent further leakage or spillage if it is safe to do so.[5] Do not allow the product

to enter drains or water courses.[5]

Clean-up: For solid spills, sweep or vacuum up the material, avoiding dust generation, and

place it in a suitable, closed container for disposal.[6] For liquid spills, absorb with an inert

material (e.g., diatomite, universal binders) and place in a suitable container.[5]

Decontaminate: Clean the spill area and any contaminated equipment thoroughly, potentially

with alcohol.[5]

Disposal:

Dispose of Testosterone Isocaproate and any contaminated materials in accordance with

all applicable federal, state, and local regulations.[5]

It is recommended to use a licensed hazardous material disposal company.[6] Some sources

suggest that the product may be burned in a chemical incinerator equipped with an

afterburner and scrubber.[6]

Do not dispose of the substance by flushing it down the toilet or discarding it in the trash.[8]

VI. Physical and Chemical Properties
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Property Value

CAS Number 15262-86-9[1][5][7]

Molecular Formula C25H38O3[7]

Molecular Weight 386.6 g/mol [7][8]

Appearance Off-white to white powder[8]

Melting Point 188.6 °C[8][9]

Boiling Point 487.6°C at 760 mmHg[8][9]

Solubility

Practically insoluble in water; very soluble in

acetone and methylene chloride; freely soluble

in fatty oils.[9]

Storage Temperature -20°C[5][8]

VII. Experimental Workflow and Safety Procedures
The following diagrams illustrate the recommended workflow for handling Testosterone
Isocaproate and the logical relationship of safety procedures.
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Caption: A flowchart outlining the key steps for safely handling Testosterone Isocaproate from

preparation to disposal.

Safety Procedures for Testosterone Isocaproate
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Caption: A diagram illustrating the core safety pillars for managing Testosterone Isocaproate
in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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